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Compound of Interest

Compound Name: Tert-butyl pivalate

Cat. No.: B097859 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for tert-butyl pivalate
(CAS No. 16474-43-4), a common laboratory chemical. The following sections detail its

physical and chemical properties, associated hazards, necessary precautions, and emergency

procedures to ensure its safe use in a research and development setting.

Physicochemical Properties
A clear understanding of the physical and chemical properties of tert-butyl pivalate is

foundational to its safe handling. These properties dictate its behavior under various laboratory

conditions.
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Property Value Source

Molecular Formula C9H18O2 [1][2][3][4]

Molecular Weight 158.24 g/mol [3][4][5]

Appearance Colorless liquid [2][6]

Boiling Point 134 - 135 °C [2][7]

Density 0.813 g/mL [7]

Vapor Pressure 5.7 ± 0.3 mmHg at 25°C [1]

Flash Point 40.8 ± 9.7 °C [1]

Refractive Index 1.392 - 1.417 [1][8]

Water Solubility Insoluble [9]

Hazard Identification and Classification
tert-Butyl pivalate is classified as a combustible liquid, which presents a primary fire hazard if

not handled and stored correctly.[10]

Hazard Class Category Signal Word Hazard Statement

Flammable liquids Category 4 Warning Combustible liquid[10]

NFPA 704 Diamond (for the closely related tert-Butyl Peroxypivalate, as a proxy):

Health (Blue): 3 - Can cause serious or permanent injury.

Flammability (Red): 3 - Can be ignited under almost all ambient temperature conditions.

Instability (Yellow): 3 - Capable of detonation or explosive decomposition or reaction but

requires a strong initiating source or must be heated under confinement before initiation.

Special (White): OX - Possesses oxidizing properties.
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Note: This NFPA rating is for tert-butyl peroxypivalate and should be considered as a

conservative estimate of the potential hazards of tert-butyl pivalate, which is not a peroxide

but shares structural similarities.

Toxicological Data
The toxicological properties of tert-butyl pivalate have not been fully investigated.[10] As

such, it should be handled with care, assuming it may have potential health effects.

Exposure Route Symptoms First Aid Measures

Inhalation
May cause respiratory

irritation.

Remove to fresh air. Get

medical attention if symptoms

occur.[10]

Skin Contact May cause skin irritation.

Wash off immediately with

plenty of water for at least 15

minutes. Get medical attention

if symptoms occur.

Eye Contact May cause eye irritation.

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Get medical attention.

Ingestion May be harmful if swallowed.

Clean mouth with water and

drink afterwards plenty of

water. Get medical attention if

symptoms occur.

Currently, there is no specific information available regarding carcinogenicity, mutagenicity, or

reproductive toxicity.[10]

Handling and Storage Protocols
Adherence to proper handling and storage protocols is critical to mitigating the risks associated

with tert-butyl pivalate.

4.1. Personal Protective Equipment (PPE)
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A risk assessment should be conducted to determine the appropriate PPE for the specific

laboratory procedure. However, as a baseline, the following should be used:

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles conforming

to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[10]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin contact.

Nitrile rubber gloves are a suitable option.[2]

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection is not required.[10] If ventilation is inadequate, a particle filter is recommended.

[10]

4.2. Safe Handling Practices

Handle in a well-ventilated area.[11]

Keep away from open flames, hot surfaces, and sources of ignition.[10]

Take precautionary measures against static discharges.[10]

Avoid contact with skin, eyes, and clothing.[10]

Avoid ingestion and inhalation.[10]

Do not eat, drink, or smoke when using this product.[2]

Wash hands before breaks and after work.[2]

4.3. Storage Conditions

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][11]

Keep away from heat, sparks, and flame.[2]

Store away from incompatible materials such as strong oxidizing agents.[10]
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Emergency Procedures
In the event of an emergency, follow these procedures.

5.1. Spills and Leaks

Remove all sources of ignition.[10]

Ensure adequate ventilation.[10]

Use personal protective equipment.[10]

For small spills, use a non-combustible absorbent material (e.g., sand, earth, vermiculite) to

clean up the spill.

Place the absorbed material into a suitable container for disposal.[10]

5.2. Fire-Fighting Measures

Use water spray, carbon dioxide (CO2), dry chemical, or alcohol-resistant foam to extinguish

flames.

For larger fires, flood the area with water from a distance.[9]

Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.

[10]

Containers may explode when heated.[10]

Experimental Protocol: Flash Point Determination
(Example)
While the specific method used for the cited flash point of tert-butyl pivalate is not detailed in

the provided resources, a common method for determining the flash point of a combustible

liquid is the Pensky-Martens Closed-Cup Method (ASTM D93).

Objective: To determine the lowest temperature at which the vapors of tert-butyl pivalate will

ignite when an ignition source is introduced.
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Apparatus:

Pensky-Martens closed-cup tester

Calibrated thermometer

Ignition source (e.g., gas flame, electric igniter)

Sample of tert-butyl pivalate

Procedure:

Pour the tert-butyl pivalate sample into the test cup of the Pensky-Martens apparatus to the

marked level.

Place the lid on the cup and insert the thermometer.

Begin heating the sample at a slow, constant rate.

Stir the sample to ensure uniform temperature distribution.

At regular temperature intervals, apply the ignition source to the opening in the cup lid.

Record the temperature at which a flash is observed inside the cup. This is the flash point.

Repeat the procedure for accuracy.

Visualizations
Diagram 1: Hierarchy of Controls for Handling tert-Butyl Pivalate
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Hierarchy of Controls
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Administrative Controls
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Caption: A diagram illustrating the hierarchy of safety controls for handling tert-butyl pivalate.

Diagram 2: Experimental Workflow for Flash Point Determination

Flash Point Determination Workflow
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Click to download full resolution via product page
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Caption: A simplified workflow for determining the flash point of a combustible liquid.

Disclaimer: This guide is intended for informational purposes only and should not be

considered a substitute for a comprehensive risk assessment conducted by qualified

professionals. Always consult the most current Safety Data Sheet (SDS) for tert-butyl pivalate
before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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